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Compound of Interest

Compound Name: 4-Ethyl-3-nitrobenzoic acid

Cat. No.: B017748 Get Quote

Essential Safety and Handling Guide for 4-Ethyl-
3-nitrobenzoic Acid
This guide provides immediate, essential safety and logistical information for handling 4-Ethyl-
3-nitrobenzoic acid in a laboratory setting. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe handling,

operation, and disposal.

Chemical Identifier:

Name: 4-Ethyl-3-nitrobenzoic acid

CAS Number: 103440-95-5

Molecular Formula: C₉H₉NO₄

Molecular Weight: 195.17 g/mol

Hazard Summary:

4-Ethyl-3-nitrobenzoic acid is classified as a hazardous substance. It is harmful if swallowed,

harmful in contact with skin, causes skin irritation, and causes serious eye irritation.[1] It may

also be harmful if inhaled.[1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling 4-Ethyl-3-
nitrobenzoic acid. The following table outlines the recommended PPE.
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Body Part Protection
Specifications and Best
Practices

Eyes/Face Safety Goggles, Face Shield

Wear chemical safety goggles

that meet OSHA 29 CFR

1910.133 or European

Standard EN166 standards.[2]

[3] A face shield should be

worn in addition to safety

goggles when there is a

significant risk of splashing.[4]

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended.[4] Given

the absence of specific

breakthrough time data, it is

crucial to select gloves with a

sufficient thickness for splash

protection and to change them

immediately upon

contamination.[4] Always

inspect gloves for integrity

before use.[2]

Body Laboratory Coat, Apron

A full-length, buttoned

laboratory coat should be

worn.[4] For tasks with a

higher risk of splashes, a

chemical-resistant apron

should be worn over the lab

coat.[4]

Respiratory NIOSH/MSHA-approved

respirator

In situations with a risk of dust

or aerosol generation, a

NIOSH/MSHA-approved N95

dust mask or a respirator

should be used, or the work

should be conducted under a
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certified chemical fume hood.

[2][3]

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is essential for minimizing the risks associated with handling 4-Ethyl-3-
nitrobenzoic acid.

1. Preparation and Engineering Controls:

Ventilation: Always handle this chemical in a well-ventilated area. For any procedure that

may generate dust, use a certified chemical fume hood.[2][4]

Eyewash & Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[2]

PPE Inspection: Before starting any work, thoroughly inspect all PPE for any signs of

damage or degradation. Do not use compromised equipment.[2]

2. Handling:

Avoid Dust Formation: Minimize dust generation and accumulation.[3][5]

Personal Contact: Avoid contact with eyes, skin, and clothing.[3][5] Do not breathe dust.[6]

Hygiene: Wash hands and any exposed skin thoroughly after handling is complete and

before leaving the work area.[2][7] Do not eat, drink, or smoke in the work area.[2]

3. Storage:

Container: Store in a tightly closed, properly labeled container.[3][5]

Conditions: Store in a cool, dry, well-ventilated area away from incompatible substances

such as strong oxidizing agents.[3][5]
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Spill Management Plan
In the event of a spill, immediate and correct action is crucial.

Small Spills:

Evacuate non-essential personnel and ensure adequate ventilation.[8]

Wear appropriate PPE.[8]

Dampen the spilled solid material with a suitable solvent like alcohol to prevent dust

formation.[8][9]

Carefully sweep up or absorb the dampened material and place it into a suitable, sealed

container for hazardous waste disposal.[3][4]

Wash the spill area with alcohol followed by a strong soap and water solution.[4][9]

Large Spills:

Isolate the spill area for at least 25 meters (75 feet) in all directions.[9]

Alert your institution's Environmental Health and Safety (EHS) department or a designated

safety officer.[4]

Disposal Plan
The disposal of 4-Ethyl-3-nitrobenzoic acid and contaminated materials must be conducted in

accordance with local, regional, and national regulations.

Waste Collection:

Solid Waste: Collect waste 4-Ethyl-3-nitrobenzoic acid in a designated, properly labeled,

and sealed container for hazardous waste.

Contaminated Materials: Any disposable items such as gloves, absorbent pads, and

weighing paper that are contaminated with the chemical should be placed in a designated

solid waste container.[4]
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Container Labeling: All waste containers must be clearly labeled with the full chemical name,

"4-Ethyl-3-nitrobenzoic acid," and appropriate hazard warnings (e.g., "Toxic," "Irritant").[4]

Professional Disposal:

Do not empty into drains.[2]

Arrange for the disposal of surplus and non-recyclable materials through a licensed

disposal company.[8] The preferred method is often incineration in a chemical incinerator

equipped with an afterburner and scrubber.[9]

Maintain a record of the waste generated, including the chemical name, quantity, and date

of disposal.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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